1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone

• IUPAC Name: 1-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C15H15F2N3O2/c16-10-2-3-13(17)12(6-10)14-7-11(21)8-20(14)15(22)9-19-5-1-4-18-19/h1-6,11,14,21H,7-9H2
• InChI Key: STYQWQNILRYOSI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=C(C=CC(=C2)F)F)C(=O)CN3C=CC=N3)O
• Molecular Formula: C15H15F2N3O2
• Molecular Weight: 307.29 g/mol

Description

1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone, also known as DFP-10825, is a novel small molecule compound that has been developed for scientific research purposes. It has shown potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Mechanism of Action

1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone exerts its effects by targeting the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth, proliferation, and survival. This compound inhibits the activity of PI3K, Akt, and mTOR, leading to the inhibition of cancer cell growth and the promotion of neuronal survival.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also promotes autophagy, a process that helps to remove damaged or dysfunctional cellular components. In neuronal cells, this compound promotes cell survival and protects against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone has several advantages for lab experiments, including its high potency and selectivity for the PI3K/Akt/mTOR pathway. However, it also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

For research include the optimization of the synthesis method to improve the yield and purity of 1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone, the evaluation of its pharmacokinetic and pharmacodynamic properties, and the testing of its efficacy in animal models of disease. Additionally, the development of this compound analogs with improved properties may lead to the discovery of more effective therapeutic agents.

Synthesis Methods

1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone can be synthesized using a multistep synthesis method. The first step involves the preparation of 2,5-difluorobenzaldehyde, which is then reacted with ethyl acetoacetate in the presence of piperidine to obtain 2,5-difluoro-β-ketoester. The β-ketoester is then reacted with hydroxylamine hydrochloride to obtain the corresponding oxime, which is further reacted with pyrazole-1-carboxylic acid to obtain this compound.

Scientific Research Applications

1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone has been extensively studied for its potential as a therapeutic agent for cancer and neurological disorders. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound also exhibits neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.